1-(2-methoxyethyl)-N-[3-(2-methoxyphenyl)-1H-1,2,4-triazol-5-yl]-1H-indole-4-carboxamide

Specification

• Molecular Formula: C21H21N5O3
• Molecular Weight: 391.4 g/mol
• IUPAC Name: 1-(2-methoxyethyl)-N-[5-(2-methoxyphenyl)-1H-1,2,4-triazol-3-yl]indole-4-carboxamide
• Standard InChI: InChI=1S/C21H21N5O3/c1-28-13-12-26-11-10-14-15(7-5-8-17(14)26)20(27)23-21-22-19(24-25-21)16-6-3-4-9-18(16)29-2/h3-11H,12-13H2,1-2H3,(H2,22,23,24,25,27)
• Standard InChI Key: FWYHSJSTHYWSCO-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=CC2=C(C=CC=C21)C(=O)NC3=NNC(=N3)C4=CC=CC=C4OC

Introduction

Structural Features

Compounds with similar structural elements, such as the indole core, triazole ring, and carboxamide group, often exhibit diverse biological activities. These include anticancer, antifungal, and enzyme inhibition properties, depending on the specific arrangement of functional groups.

Compound Name	Structural Features	Biological Activity
Compound A	Indole core	Anticancer activity
Compound B	Triazole ring	Antifungal properties
Compound C	Carboxamide group	Enzyme inhibition

Potential Biological Activities

Given the structural components of 1-(2-methoxyethyl)-N-[3-(2-methoxyphenyl)-1H-1,2,4-triazol-5-yl]-1H-indole-4-carboxamide, it may exhibit biological activities similar to those of related compounds. For instance:

• Anticancer Activity: Compounds with indole cores have shown promise in cancer treatment due to their ability to interact with cellular targets involved in cancer progression.

• Antifungal Properties: The presence of a triazole ring is common in antifungal agents, suggesting potential efficacy against fungal infections.

• Enzyme Inhibition: Carboxamide groups are known for their role in enzyme inhibition, which could be beneficial in various therapeutic applications.

Synthesis and Characterization

The synthesis of such compounds typically involves multi-step reactions, including condensation and substitution reactions. Characterization often involves techniques like NMR spectroscopy and mass spectrometry to confirm the structure and purity of the compound.